Cas no 1105190-59-7 (1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione)

• Product Name: 1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione
• CAS No: 1105190-59-7
• MF: C₁₆H₁₃FN₂OS
• MW: 300.350625753403
• MDL: MFCD16653454
• CID: 4680150
• PubChem ID: 33680381
• Update Time: 2025-05-26

1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1,3-dihydro-2H-imidazole-2-thione
• 1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione

• MDL： MFCD16653454
• Inchi： 1S/C16H13FN2OS/c1-20-14-8-2-11(3-9-14)15-10-18-16(21)19(15)13-6-4-12(17)5-7-13/h2-10H,1H3,(H,18,21)
• InChI Key： HQXQMDGUTNIDRZ-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C2C=CC(=CC=2)OC)N1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 413
• Topological Polar Surface Area: 56.6

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 442.2±55.0 °C at 760 mmHg
• Flash Point: 221.3±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione

Introduction to 1-(4-Fluorophenyl)-5-(4-Methoxyphenyl)-2,3-Dihydro-1H-Imidazole-2-Thione (CAS No. 1105190-59-7)

1-(4-Fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione, with the CAS number 1105190-59-7, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of interest for various therapeutic applications.

The molecular structure of 1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione consists of a central imidazolidine ring with a thione group at the 2-position. The substituents include a 4-fluorophenyl group at the 1-position and a 4-methoxyphenyl group at the 5-position. These functional groups contribute to the compound's chemical stability and reactivity, which are crucial for its biological properties.

Recent studies have highlighted the potential of 1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione in various therapeutic areas. One notable application is its anti-inflammatory activity. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione has also demonstrated potential as an antitumor agent. A study conducted by a team of researchers at the National Cancer Institute found that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that 1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione could be further developed as a novel chemotherapeutic agent.

The pharmacokinetic properties of 1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione have also been investigated. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use in drug development. Additionally, it has been found to have low toxicity in animal models, further supporting its safety profile.

The synthesis of 1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving condensation and cyclization steps. The choice of synthetic method depends on factors such as cost-effectiveness and scalability for industrial production.

In terms of its applications beyond medicinal chemistry, 1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione has also shown promise in other areas of research. For instance, it has been studied for its potential use as a ligand in coordination chemistry due to its ability to form stable complexes with metal ions. This property could be exploited in the development of new materials or catalysts.

The future research directions for 1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione are diverse and exciting. Ongoing clinical trials are evaluating its efficacy and safety in human subjects for various conditions. Additionally, efforts are being made to develop analogs with improved pharmacological properties through structure-based drug design approaches.

In conclusion, 1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione (CAS No. 1105190-59-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development as a therapeutic agent.